2-Chlorobenzaldehyde

• CAS No.: 89-98-5
• Product Name: 2-Chlorobenzaldehyde
• Molecular Formula: C7H5ClO; ClC6H4CHO; C7H5ClO
• Molecular Weight: 140.56 g/mol
• IUPAC Name: 2-chlorobenzaldehyde
• Standard InChI: InChI=1S/C7H5ClO/c8-7-4-2-1-3-6(7)5-9/h1-5H
• Standard InChIKey: FPYUJUBAXZAQNL-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C=O)Cl
• Canonical SMILES: C1=CC=C(C(=C1)C=O)Cl
• Boiling Point: 413.4 °F at 760 mm Hg (NTP, 1992); 211.9 °C; 212 °C
• Colorform: Colorless to yellowish liquid; Needles; Liquid or needles
• Density: 1.248 at 68 °F (NTP, 1992); 1.2483 g/cu cm at 20 °C; 1.25 g/cm³
• Flash Point: 190 °F (NTP, 1992); 87 °C (189 °F) (SRP: closed cup); 87 °C c.c.
• Melting Point: 54.3 °F (NTP, 1992); 12.4 °C; 11.9 °C
• Physical Description: 2-chlorobenzaldehyde is a clear colorless to yellowish liquid. (NTP, 1992); Liquid; COLOURLESS-TO-YELLOW LIQUID WITH PUNGENT ODOUR.
• Description: 2-chlorobenzaldehyde is a clear colorless to yellowish liquid. (NTP, 1992)
• Shelf Life: Stable under recommended storage conditions.
• Solubility: 1 to 5 mg/mL at 75° F (NTP, 1992); In water, 8.53X10+2 mg/L at 25 °C (est); Slightly soluble in water; Soluble in ethanol, diethyl ether, acetone, benzene, carbon tetrachloride; Solubility in water, g/l at 20 °C: 1.8 (poor)
• Synonyms: O-Chloro-benzaldehyde; 2-Chlorobenzaldehyde; 2-Chlorobenzoic Aldehyde; 2-Chlorophenylcarboxaldehyde; NSC 15347; O-Chlorobenzaldehyde; O-Chlorobenzenecarboxaldehyde; O-Chloroformylbenzene
• Vapor Density: Relative vapor density (air = 1): 4.86 (calculated)
• Vapor Pressure: 2.2 mm Hg at 122 °F (NTP, 1992); 0.23 mmHg; 0.23 mm Hg at 20 °C; Vapor pressure, kPa at 25 °C: 0.04
• PubChem Compound: 6996
• Last Modified: Nov 11 2021